4-Carbamoyl-2-cyclopropoxybenzoic acid

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 4-carbamoyl-2-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C11H11NO4/c12-10(13)6-1-4-8(11(14)15)9(5-6)16-7-2-3-7/h1,4-5,7H,2-3H2,(H2,12,13)(H,14,15)
• InChI Key: XTQGHQDVODXNSE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)C(=O)N)C(=O)O

Description

4-Carbamoyl-2-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a carbamoyl group (-CONH₂) at the 4-position and a cyclopropoxy (-O-cyclopropyl) substituent at the 2-position of the aromatic ring. This combination of functional groups confers unique physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Carbamoyl-2-cyclopropoxybenzoic acid typically involves the following steps:

Formation of the Benzoic Acid Core: The starting material, often a substituted benzene, undergoes a series of reactions to introduce the carboxylic acid group.

Introduction of the Cyclopropoxy Group: This step involves the reaction of the benzoic acid derivative with a cyclopropylating agent under controlled conditions.

Industrial Production Methods: Industrial production of 4-Carbamoyl-2-cyclopropoxybenzoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions: 4-Carbamoyl-2-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the carbamoyl group to an amine or other functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy or carbamoyl groups are replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under basic or acidic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Scientific Research Applications

Chemistry: 4-Carbamoyl-2-cyclopropoxybenzoic acid is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules.

Biology: In biological research, this compound can be used to study enzyme interactions and metabolic pathways involving carbamoyl and cyclopropoxy groups.

Industry: In industrial applications, 4-Carbamoyl-2-cyclopropoxybenzoic acid can be used in the production of specialty chemicals and materials with unique properties .

Mechanism of Action

The mechanism of action of 4-Carbamoyl-2-cyclopropoxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The carbamoyl group can form hydrogen bonds and other interactions with active sites, while the cyclopropoxy group can influence the compound’s binding affinity and specificity . These interactions can modulate biological pathways and result in various pharmacological effects.

Comparison with Similar Compounds

Structural Analogs and Functional Group Variations

The table below compares 4-carbamoyl-2-cyclopropoxybenzoic acid with key analogs, highlighting substituent effects:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties	Reference ID
4-Carbamoyl-2-cyclopropoxybenzoic acid	- 4-carbamoyl - 2-cyclopropoxy	~237.2 (estimated)	High hydrogen-bonding capacity; steric hindrance from cyclopropoxy group	-
2-[(4-Methylphenyl)carbamoyl]benzoic acid	- 2-carbamoyl (4-methylphenyl)	241.29	Enhanced lipophilicity; moderate solubility in polar solvents
4-[[3-[(4-Chlorophenyl)carbamoyl]phenyl]sulfonylamino]benzoic acid	- 4-sulfonylamino - 3-(4-chlorophenylcarbamoyl)	~405.8 (estimated)	High solubility; strong interactions with biological targets via sulfonyl group
2-[4-(Carbamoylamino)phenyl]acetic acid	- 4-carbamoylamino - Acetic acid backbone	~194.2 (estimated)	Lower acidity than benzoic acid derivatives; flexible side chain
N-(4-carbamoylphenyl)-3-chloro-1-benzothiophene-2-carboxamide	- Benzothiophene ring - 3-chloro substituent	~316.8 (estimated)	Enhanced π-π stacking potential; increased metabolic stability

Key Research Findings

Bioactivity and Target Interactions

• Carbamoyl vs. Sulfonylamino Groups: While sulfonylamino analogs (e.g., ) exhibit superior solubility and target affinity, the carbamoyl group in the target compound offers a balance between hydrophilicity and metabolic stability.

Limitations and Challenges

• Solubility: The cyclopropoxy group may reduce aqueous solubility compared to hydroxyl or sulfonylamino derivatives (e.g., ).
• Synthetic Complexity: Introducing cyclopropoxy requires specialized reagents (e.g., cyclopropanol derivatives), increasing production costs compared to simpler analogs .